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Compound of Interest

Compound Name: 6-Sulfatoxy Melatonin-d4

Cat. No.: B12426158 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of 6-Sulfatoxy Melatonin-d4, a deuterated derivative of a key melatonin

metabolite. By adhering to these procedural steps, you can minimize risks and maintain a safe

research environment.

When working with 6-Sulfatoxy Melatonin-d4, a compound intended for research use only, it

is crucial to treat it with the care required for handling physiologically active substances.

Although specific hazard information for this deuterated compound is limited, the safety

precautions for melatonin and its analogs should be strictly followed.

Personal Protective Equipment (PPE) and Engineering
Controls
A risk assessment should always precede the handling of any chemical to determine the

necessary level of protection. The following table summarizes the recommended PPE and

engineering controls for handling 6-Sulfatoxy Melatonin-d4, based on available safety data for

similar compounds.
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Control Type Recommendation Source

Ventilation

Work in a well-ventilated area.

Good general ventilation is

typically adequate to control

airborne contaminants.

[1]

Eye Protection

Wear safety glasses with side

shields or chemical goggles

that comply with OSHA

1910.133 or European

Standard EN166.

[2][3]

Hand Protection

Wear chemical-resistant,

impervious gloves (e.g., nitrile

rubber) tested to a relevant

standard such as EN 374

(Europe) or F739 (US).

[1][2]

Body Protection

A standard laboratory coat is

recommended. For larger

quantities or where there is a

risk of significant skin

contamination, additional

protective clothing may be

necessary.

[1][4]

Respiratory Protection

Under normal use conditions

with adequate ventilation,

respiratory protection is not

typically required. If dust is

generated and ventilation is

inadequate, a NIOSH/MSHA-

approved respirator should be

used.

[1][3]
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Adherence to a strict operational protocol is essential to prevent contamination and ensure

personal safety.

Preparation and Handling:

Review the Safety Data Sheet (SDS): Before use, thoroughly read the SDS for melatonin

and its analogs to be aware of all potential hazards.

Designated Area: Conduct all work with 6-Sulfatoxy Melatonin-d4 in a designated area of

the laboratory.

Personal Hygiene: Avoid all personal contact with the substance, including inhalation and

ingestion.[2] Do not eat, drink, or smoke in the handling area.[1] Always wash hands

thoroughly with soap and water after handling.[2]

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[3]

In Case of a Spill:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

Control and Clean-up: For a dry spill, use dry clean-up procedures to avoid generating dust.

[2] Collect the residue and place it in a sealed, labeled container for disposal.[2] For a wet

spill, absorb the material with an inert substance and place it in a labeled container. Wash

the spill area thoroughly with water.[2]

First Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: If dust is inhaled, move the individual to fresh air.[2] If irritation or discomfort

persists, seek medical attention.[2]

Skin Contact: Remove contaminated clothing and rinse the affected skin immediately with

plenty of water.[1]
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Eye Contact: Immediately rinse the eyes with plenty of water for at least 10 minutes,

removing contact lenses if present.[1]

Ingestion: Rinse the mouth thoroughly with water.[1] Do not induce vomiting.[1] Seek medical

attention.

Disposal Plan
Proper disposal of chemical waste is crucial to protect the environment and comply with

regulations.

Waste Identification: All waste containing 6-Sulfatoxy Melatonin-d4 should be treated as

hazardous chemical waste.[5]

Containerization: Collect waste in a designated, properly labeled, and sealed container.[5]

Ensure the container is compatible with the waste material.

Segregation: Do not mix this waste with other incompatible waste streams.[6]

Disposal: Dispose of the chemical waste through a licensed hazardous material disposal

company, following all federal, state, and local regulations.[7] Empty containers that held the

substance should be triple-rinsed, with the rinsate collected as hazardous waste, before

being discarded.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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